Cas no 73242-10-1 (3,4-Dichloro-4'-(thiomethyl)benzophenone)

• Product Name: 3,4-Dichloro-4'-(thiomethyl)benzophenone
• CAS No: 73242-10-1
• MF: C₁₄H₁₀Cl₂OS
• MW: 297.199600696564
• MDL: MFCD06201536
• CID: 890102
• PubChem ID: 2758132
• Update Time: 2025-10-14

3,4-Dichloro-4'-(thiomethyl)benzophenone Chemical and Physical Properties

Names and Identifiers

• 3,4-Dichloro-4'-(methylthio)benzophenone
• (3,4-dichlorophenyl)-(4-methylsulfanylphenyl)methanone
• 3,4-Dichloro-4'-(thiomethyl)benzophenone
• 3,4-Dichloro-4'-methylthiobenzophenone
• (3,4-Dichloro-phenyl)-(4-methylsulfanyl-phenyl)-methanone
• DTXSID90374186
• 73242-10-1
• MFCD06201536
• SCHEMBL7810350
• AKOS016018788

• MDL： MFCD06201536
• Inchi： 1S/C14H10Cl2OS/c1-18-11-5-2-9(3-6-11)14(17)10-4-7-12(15)13(16)8-10/h2-8H,1H3
• InChI Key： WFXFOBIBDCWEHF-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C1C=CC(=CC=1)SC)=O)Cl

Computed Properties

• Exact Mass: 295.98300
• Monoisotopic Mass: 295.9829415g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 42.37000
• LogP: 4.94630

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 3,4-Dichloro-4'-(thiomethyl)benzophenone

3,4-Dichloro-4'-(methylthio)benzophenone (CAS No. 73242-10-1): A Comprehensive Technical Overview

3,4-Dichloro-4'-(methylthio)benzophenone (CAS 73242-10-1) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and versatile applications. As a benzophenone derivative, this compound features a molecular structure incorporating both dichloro and methylthio functional groups, which contribute to its distinct characteristics and reactivity patterns.

The growing interest in 3,4-dichloro benzophenone derivatives stems from their increasing importance in various industrial and research applications. Recent trends in chemical synthesis have highlighted the value of such compounds as intermediates for more complex molecular architectures. The presence of both electron-withdrawing (chloro groups) and electron-donating (methylthio moiety) substituents makes this particular benzophenone derivative especially interesting for researchers exploring structure-activity relationships.

From a technical perspective, 3,4-Dichloro-4'-(methylthio)benzophenone typically appears as a crystalline solid at room temperature. Its molecular weight of 311.19 g/mol and specific structural features contribute to its solubility profile, which shows moderate solubility in common organic solvents while being practically insoluble in water. These physicochemical properties make it particularly suitable for applications requiring controlled reactivity in organic media.

One of the most frequently searched topics regarding this compound relates to its synthetic applications. In pharmaceutical research, benzophenone derivatives serve as crucial building blocks for drug discovery programs. The methylthio benzophenone structure in particular has shown promise in the development of novel therapeutic agents, with researchers investigating its potential in various pharmacological contexts. However, it's important to note that all such applications require thorough evaluation and regulatory approval processes.

The compound's stability under various conditions is another area of significant interest. 3,4-Dichloro-4'-(methylthio)benzophenone demonstrates good thermal stability, making it suitable for processes requiring elevated temperatures. This characteristic, combined with its specific reactivity pattern, has led to its use in specialized organic synthesis applications where controlled functional group transformations are required.

Environmental considerations regarding chlorinated benzophenones have become increasingly important in recent years. While CAS 73242-10-1 is not classified as environmentally hazardous under normal conditions, proper handling and disposal procedures should always be followed in accordance with local regulations and best practices for chemical management. Researchers and industrial users frequently search for information about the biodegradation pathways of such compounds, reflecting growing environmental awareness in the chemical industry.

In material science applications, the 3,4-dichloro benzophenone structure has shown potential as a component in advanced polymer systems. The compound's ability to participate in various chemical reactions while maintaining structural integrity makes it valuable for creating specialized materials with tailored properties. Recent patent literature reveals ongoing research into its use in high-performance polymers and specialty coatings.

Quality control aspects of 3,4-Dichloro-4'-(methylthio)benzophenone are frequently discussed in technical forums. Analytical methods such as HPLC, GC-MS, and NMR spectroscopy are commonly employed to verify the purity and identity of this compound. The typical purity specifications for research-grade material usually exceed 97%, with higher purity grades available for specialized applications. These analytical considerations are particularly important for users searching for high-purity benzophenone derivatives for sensitive applications.

The global market for specialty benzophenones has seen steady growth, driven by increasing demand from pharmaceutical and material science sectors. CAS 73242-10-1 occupies a niche position in this market, with suppliers offering customized quantities ranging from laboratory-scale to bulk industrial amounts. Pricing trends reflect the compound's specialized nature and the complexity of its synthesis, making it a topic of frequent inquiry among procurement specialists.

Storage and handling recommendations for 3,4-Dichloro-4'-(methylthio)benzophenone follow standard protocols for organic compounds of similar nature. It should be stored in tightly sealed containers under inert atmosphere when long-term storage is required, protected from moisture and extreme temperatures. These practical considerations are often searched by laboratory personnel and inventory managers working with this compound.

Recent scientific literature has explored novel synthetic routes to methylthio-substituted benzophenones, with particular attention to green chemistry principles. Researchers are investigating catalytic methods and alternative solvents to improve the sustainability profile of such syntheses. These developments respond to the growing demand for environmentally friendly chemical processes while maintaining the high quality required for research and industrial applications.

In conclusion, 3,4-Dichloro-4'-(methylthio)benzophenone (CAS 73242-10-1) represents an important member of the benzophenone derivative family with diverse applications across multiple scientific disciplines. Its unique combination of structural features continues to make it valuable for researchers and industrial chemists alike. As innovation in organic chemistry progresses, this compound is likely to maintain its relevance in both established and emerging applications.